N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-N'-[(4-fluorophenyl)methyl]ethanediamide
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Description
N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-N'-[(4-fluorophenyl)methyl]ethanediamide is a useful research compound. Its molecular formula is C18H19FN2O4 and its molecular weight is 346.358. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Reactivity
Research in the field of chemical synthesis and reactivity often explores compounds with similar structural motifs to N1-(2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl)-N2-(4-fluorobenzyl)oxalamide. For instance, the study of oxalamide-based ligands and their reactivity showcases the diversity of applications such compounds can have in catalysis and the synthesis of complex molecules. N,N'-Bisoxalamides, including those with furan substitutions, enhance catalytic activities in copper-catalyzed couplings, indicating potential utility in developing pharmaceuticals and materials (Bhunia, S., Kumar, S. V., & Ma, D., 2017).
Pharmacological Potential
Compounds featuring cyclopropyl and furan groups, akin to the structure of interest, are studied for their pharmacological properties. For example, derivatives of benzofuran have been investigated for their inhibitory activities on DNA topoisomerases, which are crucial enzymes for DNA replication and transcription. Such compounds, due to their selective inhibitory activities, could potentially serve as leads for anticancer drug development (Lee, Y.-K., et al., 2007).
Molecular Probes and Imaging Agents
The structural complexity of compounds like N1-(2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl)-N2-(4-fluorobenzyl)oxalamide may also lend itself to the development of molecular probes and imaging agents. For instance, fluorine-containing compounds have been utilized in positron emission tomography (PET) imaging studies to investigate various biological targets, suggesting that fluorine-substituted oxalamides could be explored in similar contexts (Keller, M., et al., 2017).
Properties
IUPAC Name |
N'-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]-N-[(4-fluorophenyl)methyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19FN2O4/c19-14-7-3-12(4-8-14)10-20-16(22)17(23)21-11-18(24,13-5-6-13)15-2-1-9-25-15/h1-4,7-9,13,24H,5-6,10-11H2,(H,20,22)(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YAKULMRWDXIXCI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(CNC(=O)C(=O)NCC2=CC=C(C=C2)F)(C3=CC=CO3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19FN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.